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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996 Get Quote

The safe and compliant disposal of deuterated compounds like Clofibrate-d4 is a critical

component of laboratory safety and environmental responsibility. This guide provides essential

information for researchers, scientists, and drug development professionals on the proper

procedures for handling and disposing of Clofibrate-d4, ensuring adherence to safety

protocols and regulatory requirements.

Hazard Profile and Safety Data
Clofibrate-d4 is the deuterium-labeled analog of Clofibrate.[1][2] The non-labeled compound,

Clofibrate, is classified as harmful if swallowed, a cause of skin irritation, and a source of

serious eye damage.[3][4] Furthermore, it is recognized by California's Proposition 65 as a

carcinogen.[5] Due to its chemical properties, Clofibrate-d4 is classified as a Dangerous Good

for transportation and is known to be toxic to aquatic organisms, potentially causing long-term

adverse effects in the aquatic environment.[1][4]

Metric Value Species Source

LD50 (Oral) 940 mg/kg Rat [3]

LD50 (Intraperitoneal) 910 mg/kg Rat [3]

TDLO (Oral)
171 ml/kg/6D

intermittent
Man [3]
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Step-by-Step Disposal Protocol
The disposal of Clofibrate-d4 must be handled as hazardous chemical waste, in accordance

with federal regulations such as the Resource Conservation and Recovery Act (RCRA) and any

applicable state and local laws.[6][7] Never dispose of Clofibrate-d4 down the drain or in

regular trash.[6][8]

Immediate Handling and Collection
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[4]

Waste Collection: Collect all Clofibrate-d4 waste, including unused product, contaminated

consumables (e.g., pipette tips, vials), and cleaning materials, in a designated hazardous

waste container.

Container Selection: Use a container that is chemically compatible with Clofibrate-d4 and is

in good condition with a secure, leak-proof closure.[6][7] Plastic containers are often

preferred for chemical waste.[8]

Waste Container Management and Storage
Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Clofibrate-d4," and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Segregation: Store the Clofibrate-d4 waste container separately from incompatible

chemicals.[6]

Accumulation: Store the waste in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.[8]

Fill Level: Do not fill the container beyond 90% of its capacity to prevent spills and allow for

expansion.[7]

Storage Duration: Adhere to the time limits for storing hazardous waste. Academic labs

operating under EPA's Subpart K regulations may be able to store waste for up to 12

months, while other regulations may limit storage to 90 days or less.[7][8][9]
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Final Disposal Procedure
Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS department or a licensed hazardous waste disposal

contractor.[4][7]

Documentation: Ensure all required waste generation documentation is completed

accurately.[6]

Transportation: Clofibrate-d4 is classified as a Dangerous Good and must be transported by

certified professionals.[1] The final disposal method will be determined by the licensed

facility, which often involves incineration for such compounds.[10]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Clofibrate-d4 waste in a laboratory setting.
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Clofibrate-d4 Disposal Workflow

Clofibrate-d4 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Compatible Container

Label Container Clearly:
'Hazardous Waste - Clofibrate-d4'

Keep Container Securely Closed

Store in Secondary Containment
in a Satellite Accumulation Area

Contact EHS for Pickup
by a Licensed Disposal Vendor

Final Disposal via Approved Method
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Clofibrate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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